Cas no 2229127-77-7 (tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2229127-77-7
• MF: C₁₃H₁₅FN₂O₅
• MW: 298.267007112503
• CID: 6429848
• PubChem ID: 165755704
• Update Time: 2025-10-24

tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate
• EN300-1883171
• tert-butyl N-[1-(2-fluoro-5-nitrophenyl)-2-oxoethyl]carbamate
• 2229127-77-7

• Inchi： 1S/C13H15FN2O5/c1-13(2,3)21-12(18)15-11(7-17)9-6-8(16(19)20)4-5-10(9)14/h4-7,11H,1-3H3,(H,15,18)
• InChI Key： LLBKOLFMYFUYIL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C=O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.09649975g/mol
• Monoisotopic Mass: 298.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate

Comprehensive Guide to tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2229127-77-7)

tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2229127-77-7) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, featuring a tert-butyl carbamate group and a 2-fluoro-5-nitrophenyl moiety, serves as a crucial intermediate in the development of novel therapeutic agents. Its unique structural properties make it valuable for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate includes a fluoro substituent and a nitro group, which enhance its reactivity and selectivity in synthetic applications. Researchers often employ this compound in peptide coupling reactions and as a protecting group in multi-step organic syntheses. Its stability under various reaction conditions makes it a preferred choice for laboratories focusing on medicinal chemistry and bioconjugation techniques.

In recent years, the demand for tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate has surged due to its role in developing small-molecule inhibitors and biopharmaceuticals. The compound's ability to act as a building block for complex molecules aligns with the growing interest in personalized medicine and targeted drug delivery systems. Pharmaceutical companies and academic institutions frequently search for high-purity batches of this compound to support their drug discovery pipelines.

From a synthetic perspective, tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate is synthesized through a series of well-optimized reactions, including carbamate formation and nitroaromatic functionalization. The presence of the tert-butyl group provides steric protection, while the nitro and fluoro groups contribute to electronic effects that influence reaction outcomes. These characteristics are particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve reaction efficiency.

The applications of tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate extend beyond pharmaceuticals. It is also explored in material science for the development of advanced polymers and coatings. The compound's aromatic nitro group can participate in photochemical reactions, making it useful in light-sensitive materials and organic electronics. Additionally, its potential use in biomarker development and diagnostic agents is an area of active investigation.

For researchers and procurement specialists, understanding the storage conditions and handling guidelines of tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate is essential. The compound should be stored in a cool, dry environment, away from light and moisture, to maintain its stability. Proper safety protocols, including the use of personal protective equipment (PPE), are recommended when working with this chemical to ensure laboratory safety.

The market for tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate is expected to grow, driven by advancements in drug discovery technologies and increasing investments in R&D. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand while adhering to regulatory standards such as GMP and ISO certifications. This compound's versatility and applicability in cutting-edge research underscore its importance in the chemical and pharmaceutical industries.

In conclusion, tert-butyl N-1-(2-fluoro-5-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2229127-77-7) is a pivotal compound in modern chemistry, with broad applications in pharmaceuticals, materials science, and diagnostics. Its unique structural features and reactivity profile make it indispensable for researchers aiming to innovate in therapeutic development and functional materials. As the scientific community continues to explore its potential, this compound will remain a cornerstone of synthetic and applied chemistry.